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Compound of Interest

Compound Name: 6-Nitro-1H-indazol-5-OL
CAS No.: 724767-16-2
Cat. No.: B13656649

Get Quote

Chemical Identity & Risk Profile

Before initiating any disposal workflow, you must validate the material's identity and understand

the specific hazards imposed by its functional groups.

Parameter Details

Chemical Name 6-Nitro-1H-indazol-5-ol

CAS Registry Number 724767-16-2

Molecular Formula C7HsNsOs

Molecular Weight 179.13 g/mol

Physical State Solid (typically yellow/tan powder)
Acidity (pKa) Acidic (Phenolic -OH at C5)

The "Nitro-Phenol" Hazard Nexus
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This compound presents a dual-hazard profile that dictates its disposal logic:

e The Nitro Group (-NO2): Nitro-substituted heterocycles possess intrinsic energy.[1][2] While
6-nitroindazoles are generally stable under ambient conditions, they can exhibit thermal
instability or shock sensitivity if dry and subjected to friction or heat.[2] Disposal Implication:
Never dispose of as general trash; avoid compacting or grinding.[2]

e The Phenolic Hydroxyl (-OH): The hydroxyl group at position 5 renders the molecule acidic.
[2] Disposal Implication: Segregate from strong bases and oxidizers to prevent exothermic
deprotonation or oxidation reactions in the waste container.

Waste Characterization & Segregation Strategy

Effective disposal relies on strict segregation at the point of generation.[2] Mixing incompatible
waste streams is the leading cause of laboratory accidents during waste storage.[2]

Segregation Logic

o Do NOT mix with Oxidizers: Nitrated organics can act as fuel.[2] Mixing with strong oxidizers
(e.g., Nitric acid, Peroxides) can trigger rapid decomposition.[2]

e Do NOT mix with Strong Bases: The phenolic proton is acidic.[2] Mixing with concentrated
hydroxides (NaOH) will generate heat and form salts, potentially altering solubility and
reactivity.[2]

e Do NOT mix with Reducing Agents: Reducing agents (e.g., Hydrides, Metals) can react with
the nitro group, generating heat and potentially toxic intermediates
(hydroxylamines/anilines).[2]

Container Selection
e Solid Waste: Use High-Density Polyethylene (HDPE) wide-mouth jars.[1][2] HDPE is

resistant to phenolic corrosion and offers shock absorption that glass does not.[2]

e Liquid Waste: Use HDPE or Amber Glass (if solvent compatible).[2] Ensure the cap is vented
if there is any risk of slow decomposition evolving gas (NOx).[2]
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Operational Disposal Workflows
Visualization: The Disposal Decision Tree

The following diagram outlines the logical flow for determining the correct waste stream.

Waste Material Generated

Physical State?

Solid Waste Liquid Waste
(Pure or Contaminated) (Solutions/Mother Liquor)

Dry Powder

1. Wet with water/alcohol
(Desensitize Nitro group)

; PN

Solvent Type?

2. Double-bag in Halogenated Non-Halogenated
Anti-static Poly bags (DCM, Chloroform) (MeOH, EtOAc, DMSO)
3. Place in HDPE Drum Segregate into Compatible
Label: 'Flammable Solid/Toxic' Solvent Waste Stream

Transfer to EHS
for Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 6-Nitro-1H-indazol-5-ol waste streams based on
physical state and solvent compatibility.

Protocol A: Solid Waste (Pure Compound & Spill
Cleanup)

Applicability: Expired reagents, reaction precipitates, or contaminated spill debris.

o Desensitization (Optional but Recommended): If the powder is very dry and old, lightly mist it
with water or a high-flashpoint alcohol (e.g., butanol) to reduce dust generation and
electrostatic discharge risks.[2]

e Primary Containment: Transfer the solid into a clear, sealable polyethylene bag (minimum 2
mil thickness).

e Secondary Containment: Place the sealed bag into a rigid HDPE wide-mouth jar.
o Labeling: Affix a hazardous waste label.
o Constituents: "6-Nitro-1H-indazol-5-ol".[1][2][3][4][5][6]

o Hazards: "Toxic," "Irritant,” "Potential Energetic Material."

Storage: Store in a satellite accumulation area (SAA) away from heat sources until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors from recrystallization or reaction solvents.[2]

e pH Check: Ensure the solution pH is neutral to slightly acidic (pH 5-7). If the solution is basic
(pH > 9), the phenolic proton may be stripped, forming a salt that could precipitate
unexpectedly or react.[2] Neutralize carefully with dilute acid if necessary, monitoring
temperature.

» Solvent Compatibility:

o Halogenated Stream: If dissolved in DCM or Chloroform.[2]
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o Non-Halogenated Stream: If dissolved in Methanol, Ethanol, or Ethyl Acetate.

o Transfer: Pour into the appropriate carboy using a funnel. Do not fill >90% to allow for

thermal expansion.[2]

e Rinsing: Triple-rinse the original vessel with the compatible solvent and add rinsate to the

waste container.[2]

Emergency Contingencies

In the event of a spill during disposal preparation, immediate action is required to prevent

exposure and contamination.

Scenario

Immediate Action

Rationale

Dry Powder Spill

Do NOT sweep dry. Cover with
wet paper towels (water or
ethanol) to suppress dust.[1][2]
Scoop damp material into a
bag.[2]

Prevents inhalation of toxic
dust and reduces static friction

on the nitro group.[2]

Skin Contact

Wash immediately with soap
and water for 15 minutes.[2]
Do not use organic solvents
(ethanol/DMSOQO) on skin.[2]

Solvents can increase the
transdermal absorption of

nitro-aromatics.[1][2]

Eye Contact

Flush with water for 15
minutes.[2] Seek medical

attention.

Phenolic compounds can

cause severe corneal damage.

[2]

Regulatory Compliance (RCRA)

In the United States, this compound is not explicitly listed on the EPA's P-list or U-list.[2]

However, it must be characterized by the generator.

o Waste Code Assignment:

o If the waste exhibits ignitability (flash point < 60°C due to solvents): DO01.[2]
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o If no specific characteristic is met, it is classified as Non-Regulated Hazardous Waste
(unless state regulations differ), but must still be incinerated due to toxicity.[2]

¢ Destruction Method: The only acceptable final disposal method is High-Temperature
Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[2] This ensures
complete destruction of the nitro-aromatic core.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Disposal Guide: 6-Nitro-1H-indazol-5-
ol[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13656649/docs#comprehensive-disposal-guide-6-
nitro-1h-indazol-5-o0l-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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